N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: N-[(2,6-dimethylphenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18N2OS/c1-13-7-5-8-14(2)18(13)21-20(24)22-19(23)17-12-6-10-15-9-3-4-11-16(15)17/h3-12H,1-2H3,(H2,21,22,23,24)
• InChI Key: AMYQBAPHCDXMHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide, also known as DNTB, is a chemical compound with potential applications in scientific research. It is a thiol-reactive reagent that is commonly used to quantify protein thiol groups and to study protein-protein interactions. In

Mechanism of Action

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide reacts with thiol groups on proteins to form a mixed disulfide. The reaction is reversible, and the disulfide can be reduced back to the thiol group using a reducing agent such as dithiothreitol (DTT). The rate of the reaction between this compound and thiol groups is dependent on the pKa of the thiol group, as well as the steric hindrance around the thiol group.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on its own. However, it is commonly used to study the effects of other compounds on protein thiol groups and protein-protein interactions. By measuring the reactivity of this compound with thiol groups in the presence and absence of other compounds, researchers can investigate the effects of those compounds on protein function.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide in lab experiments is its specificity for thiol groups. This allows researchers to selectively measure the reactivity of thiol groups in the presence of other functional groups. However, this compound has some limitations. For example, it can react with other sulfur-containing compounds, such as sulfenic acids and sulfinic acids, which can lead to false positives. Additionally, this compound has a relatively low extinction coefficient, which can limit its sensitivity in some applications.

Future Directions

There are many potential future directions for research involving N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide. One area of interest is the development of new thiol-reactive reagents with improved specificity and sensitivity. Another area of interest is the use of this compound in the study of redox signaling pathways, which are important in many biological processes. Additionally, this compound could be used in the development of new therapies for diseases that involve protein thiol groups, such as cancer and neurodegenerative disorders.
Conclusion
In conclusion, this compound is a thiol-reactive reagent with potential applications in scientific research. Its specificity for thiol groups makes it a valuable tool for studying protein function, and its relatively straightforward synthesis method makes it accessible to researchers. While this compound has some limitations, it has many potential future directions for research, including the development of new thiol-reactive reagents and the study of redox signaling pathways.

Synthesis Methods

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide can be synthesized by reacting 2,6-dimethylaniline with carbon disulfide and sodium hydroxide to form the corresponding dithiocarbamate salt. This salt is then reacted with 1-naphthylamine to yield this compound. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting with basic equipment.

Scientific Research Applications

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-1-naphthamide has a wide range of applications in scientific research. It is commonly used to quantify protein thiol groups, which are important in many biological processes. This compound can also be used to study protein-protein interactions, as it can react with cysteine residues on different proteins to form disulfide bonds. This allows researchers to investigate the structure and function of protein complexes.